Cas no 1251012-14-2 (tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• CAS No: 1251012-14-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD12198691
• CID: 4564893
• PubChem ID: 71306061
• Update Time: 2025-08-03

tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• tert-butyl 4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• tert-Butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• 2-N-BOC-OCTAHYDROCYCLOPENTA[C] PYRROL-4-AMINE
• (3AR,4S,6AS)-REL-TERT-BUTYL 4-AMINOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• (3AR,4S,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AB1225
• tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• rel-(3aR,4R,6aS)-4-Amino-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• Racemic-(3aR,4R,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• P15654
• MFCD12198691
• SCHEMBL21580883
• 1932238-01-1
• TERT-BUTYL (3AR,4R,6AS)-4-AMINOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• 1251012-14-2
• tert-Butyl (3aR,4R,6aS)-rel-4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• WS-01667
• tert-butyl (3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• Racemic-(3aR,4R,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate(WX110042)
• (3AR,4R,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• Racemic-cis-dihydrogen-2-boc-octahydro-cyclopenta[c]pyrrol-4-ylamine
• t-Butyl (3aR,4R,6aS)-rel-4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• CS-0058792
• P13162
• (3aR,4R,6aS)-rel-2-Boc-4-amino-octahydrocyclopenta[c]pyrrole
• W19429
• tert-butyl (3aR,4R,6aS)-4-amino-octahydrocyclopenta[c]pyrrole-2-carboxylate
• CYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLIC ACID, 4-AMINOHEXAHYDRO-, 1,1-DIMETHYLETHYL ESTER, (3AR,4R,6AS)-REL-

• MDL： MFCD12198691
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-8-4-5-10(13)9(8)7-14/h8-10H,4-7,13H2,1-3H3
• InChI Key： VMUXGMBHACBHJJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(C2C1)N)=O

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 226.32

Additional information on tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate

Comprehensive Guide to tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1251012-14-2)

The compound tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1251012-14-2) is a chiral bicyclic amine derivative with significant potential in pharmaceutical research and organic synthesis. This molecule features a cyclopenta[c]pyrrole core structure, which is increasingly recognized for its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are actively exploring its applications due to its unique stereochemistry and functional groups, including the tert-butyl ester and amino moieties.

One of the most searched questions in AI-driven drug discovery platforms relates to chiral building blocks for asymmetric synthesis. The rel-(3aR,4R,6aS) configuration of this compound makes it valuable for constructing enantioselective catalysts or intermediates in APIs (Active Pharmaceutical Ingredients). Its hexahydro-1H-cyclopenta[c]pyrrole scaffold is structurally similar to proline derivatives, which are widely used in peptide mimetics—a trending topic in bioconjugation chemistry and PROTAC (Proteolysis Targeting Chimera) development.

From a synthetic chemistry perspective, the tert-butyl carboxylate group offers excellent stability under basic conditions while being cleavable under acidic conditions—an advantage highlighted in recent green chemistry discussions about protecting group strategies. The 4-amino functionality provides a handle for further derivatization, aligning with current industry demands for multifunctional intermediates in combinatorial libraries. Patent analyses show growing interest in similar structures for kinase inhibitor scaffolds, particularly in oncology and inflammation research.

Analytical data for CAS 1251012-14-2 indicates typical characteristics of N-heterocyclic compounds: moderate polarity (logP ~1.8 predicted), solubility in polar organic solvents, and stability at room temperature when stored properly. These properties make it suitable for high-throughput screening workflows—a key focus area in AI-accelerated drug design platforms. The bicyclic system's rigidity also contributes to interesting conformational properties studied in molecular dynamics simulations, another hot topic in computational chemistry forums.

Market trends show increasing procurement of such chiral amines by CROs (Contract Research Organizations) working on fragment-based drug discovery. The compound's molecular weight (226.3 g/mol) and hydrogen bond donor/acceptor count make it particularly interesting for lead optimization programs targeting GPCRs (G-Protein Coupled Receptors)—currently one of the most frequent search terms in medicinal chemistry databases. Several recent publications have explored similar cyclopenta-fused heterocycles as privileged structures in CNS drug development.

For synthetic chemists, the tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate represents a versatile intermediate. Its stereochemical purity (typically >98% ee for commercial samples) meets the stringent requirements of modern asymmetric synthesis protocols. The compound's stability profile allows for diverse transformations—recent literature describes its use in cross-coupling reactions and reductive aminations, both trending techniques in pharmaceutical process chemistry.

From a regulatory standpoint, this material is classified as non-hazardous under standard laboratory handling conditions, though proper chemical hygiene practices should always be followed. Its storage recommendations (typically 2-8°C under inert atmosphere) align with best practices for amino acid derivatives—a related search term with high traffic in chemical supplier databases. The growing demand for such high-purity chiral compounds reflects broader industry shifts toward enantioselective manufacturing in API production.

In conclusion, tert-butyl rel-(3aR,4R,6aS)-4-amino-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS 1251012-14-2) occupies an important niche in contemporary organic synthesis. Its structural features address multiple current research priorities: from three-dimensional fragment libraries in drug discovery to stereocontrolled synthesis methodologies. As pharmaceutical companies increasingly focus on complex small molecules, compounds with this bicyclic amine architecture will likely see expanded applications across multiple therapeutic areas.